Cas no 140-92-1 (Potassium isopropylxanthate)

• Product Name: Potassium isopropylxanthate
• CAS No: 140-92-1
• MF: C₄H₇KOS₂
• MW: 174.32607960701
• MDL: MFCD03659000
• CID: 146030
• PubChem ID: 87571561
• Update Time: 2025-06-09

Potassium isopropylxanthate Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid,O-(1-methylethyl) ester, potassium salt (1:1)
• ISOPROPYLXANTHIC ACID POTASSIUM SALT
• potassium isopropylxanthate
• potassium,propan-2-yloxymethanedithioate
• Nsc154279
• Proxan-potassium
• isopropylpotassiumxanthate
• potassiumisopropylxanthanate
• potassiumo-isopropylxanthate
• potassiumisopropylxanthogenate
• propan-2-yloxymethanedithioate
• isopropyl-xanthicacipotassiumsalt
• Potassium isopropyl xanthate
• Carbonodithioic acid, O-(1-methylethyl) ester, potassium salt
• Isopropyl potassium xanthate
• potassium O-isopropyl carbonodithioate
• Potassium isopropyl xanthanate
• Potassium isopropyl xanthogenate
• Potassium O-isopropyldithiocarbonate
• O-Isopropylxanthic acid potassium salt
• Xanthic acid, isopropyl-, potassium salt
• CF12586ULS
• EN300-37216
• I0177
• EINECS 205-441-4
• CS-0154170
• O-Isopropylxanthic acid potassium salt, 98%
• Carbonodithioic acid, O-(1-methylethyl) ester, potassium salt (1:1)
• J-007432
• AKOS015955272
• 140-92-1
• BDBM50004939
• CHEMBL2380739
• FT-0695255
• NSC-154279
• Dithiocarbonic acid O-isopropyl ester potassium salt
• MFCD03659000
• D91095
• SCHEMBL180624
• POTASSIUM ISOPROPYL DITHIOCARBONATE
• O-ISOPROPYL DITHIOCARBONATE POTASSIUM SALT
• Proxan potassium
• UNII-CF12586ULS
• Carbonic acid, dithio-, O-isopropyl ester, potassium salt
• potassium;propan-2-yloxymethanedithioate
• NS00024571
• DTXSID6046973
• AS-72207
• potassium [propan-2-yl hydroxy(carbonothioyl)]sulfanide
• NSC 154279
• Q27275432
• C4H7KOS2
• potassium [(propan-2-yloxy)methanethioyl]sulfanide
• ZMWBGRXFDPJFGC-UHFFFAOYSA-M
• Isopropylxanthicacidpotassiumsalt
• Potassium isopropylxanthate

• MDL： MFCD03659000
• Inchi： 1S/C4H8OS2.K/c1-3(2)5-4(6)7;/h3H,1-2H3,(H,6,7);/q;+1/p-1
• InChI Key： ZMWBGRXFDPJFGC-UHFFFAOYSA-M
• SMILES： [K+].[S-]C(OC(C)C)=S

Computed Properties

• Exact Mass: 173.95800
• Monoisotopic Mass: 173.95753867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.3

Experimental Properties

• Melting Point: 264 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 66.62000
• LogP: 1.89380
• Sensitiveness: Sensitive to light
• Vapor Pressure: No data available

Potassium isopropylxanthate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 3342
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• RTECS：FG1581300
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.2
• HazardClass：4.2
• PackingGroup：III
• Safety Term：4.2
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts
• Other Chemical Reagents Organic Metal Reagents

Additional information on Potassium isopropylxanthate

Introduction to Potassium Isopropylxanthate (CAS No. 140-92-1)

Potassium isopropylxanthate, a compound with the chemical formula C₅H₁₀KO₃S₂, is a significant derivative in the field of organosulfur chemistry. Its CAS number, 140-92-1, uniquely identifies it in scientific literature and industrial applications. This compound has garnered considerable attention due to its versatile applications in various chemical processes, particularly in the mining and metal processing industries. The structural integrity and reactivity of potassium isopropylxanthate make it an invaluable component in several industrial formulations.

The synthesis of potassium isopropylxanthate involves a series of well-defined chemical reactions that highlight its importance in organic synthesis. Typically, it is produced through the reaction of isopropyl xanthate with potassium hydroxide, resulting in the formation of a stable ionic compound. This process underscores the compound's role in maintaining chemical balance and facilitating various reactions that would otherwise be challenging to achieve.

In recent years, researchers have been exploring the potential of potassium isopropylxanthate in environmental chemistry and biotechnology. Its ability to act as a chelating agent has opened new avenues for its use in wastewater treatment and metal recovery processes. For instance, studies have demonstrated its efficacy in removing heavy metals from industrial effluents, thereby contributing to sustainable environmental practices.

Moreover, the compound's properties have been investigated for their role in pharmaceutical applications. While not a direct therapeutic agent, potassium isopropylxanthate has shown promise as an intermediate in the synthesis of certain bioactive molecules. Its sulfur-rich structure allows for interactions with biological systems, making it a candidate for further research in drug development. The growing interest in such derivatives reflects the broader trend towards utilizing naturally occurring elements in medicinal chemistry.

The industrial significance of potassium isopropylxanthate cannot be overstated. It serves as a key reagent in the production of dyes, plastics, and other specialty chemicals. Its stability under various conditions makes it a preferred choice for manufacturers seeking reliable raw materials. Additionally, advancements in catalytic processes have enhanced its efficiency, reducing waste and energy consumption during production.

Recent studies have also delved into the compound's behavior under different environmental conditions. Researchers have observed its decomposition patterns and byproduct formations under extreme temperatures or acidic conditions. These findings are crucial for optimizing its use in industrial settings and ensuring safety protocols are followed. Understanding these degradation pathways helps in formulating better storage and handling guidelines.

The role of potassium isopropylxanthate in agriculture has emerged as another area of interest. Its application as a soil treatment agent has shown potential benefits in enhancing nutrient uptake by plants. This discovery aligns with global efforts to develop eco-friendly agricultural practices that reduce reliance on synthetic fertilizers. The compound's ability to improve soil health without causing adverse effects makes it an attractive option for sustainable farming.

As technology advances, so does our understanding of potassium isopropylxanthate's capabilities. Innovations in spectroscopic techniques and computational modeling have provided deeper insights into its molecular interactions. These tools are essential for predicting how the compound will behave under different scenarios, further expanding its potential applications.

In conclusion, potassium isopropylxanthate (CAS No. 140-92-1) stands out as a multifaceted compound with broad industrial and scientific relevance. From environmental remediation to pharmaceutical intermediates, its versatility continues to drive research and development efforts worldwide. As we continue to uncover new uses for this remarkable substance, its importance will only grow, solidifying its place as a cornerstone of modern chemistry.